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Compound of Interest

Compound Name: urolithin M6

Cat. No.: B1459250 Get Quote

This guide provides essential safety and logistical information for the handling, storage, and

disposal of urolithin M6 in a laboratory setting. The following procedures are based on best

practices for handling similar chemical compounds and should be supplemented by the official

Safety Data Sheet (SDS) for urolithin M6, available from your supplier.

Immediate Safety Information
Urolithin M6 is a polyhydroxy-rich metabolite intended for research use only.[1] While specific

hazard information for urolithin M6 is not readily available, related compounds like Urolithin A

are classified with potential hazards such as skin and eye irritation.[2] Therefore, it is crucial to

handle urolithin M6 with appropriate caution. All chemicals may pose unknown hazards and

should be used with care.[2]

First Aid Measures:
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Scenario Procedure

Skin Contact
Wash off with soap and plenty of water. Remove

any contaminated clothing.[3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[3]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water

and consult a physician.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure.

Equipment Specifications

Hand Protection

Wear appropriate chemical-resistant gloves.

Gloves must be inspected prior to use. Use

proper glove removal technique to avoid skin

contact.[3]

Eye Protection

Use safety glasses with side-shields conforming

to appropriate government standards (e.g.,

EN166 or NIOSH).[3]

Body Protection A laboratory coat is required.

Respiratory Protection
For handling powders, use a certified particulate

respirator if not working in a fume hood.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of urolithin M6 and

ensuring a safe laboratory environment.
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Handling Protocol:

Preparation: Read and understand the Safety Data Sheet (SDS) for urolithin M6 before

handling. Ensure a clean and organized workspace.

Engineering Controls: Handle the compound in a well-ventilated area. A laboratory fume

hood is recommended, especially when working with the powdered form to avoid dust

formation.[4]

Weighing: If weighing the powder, do so in a chemical fume hood or a balance enclosure to

prevent inhalation of dust.

Dissolving: Urolithin M6 is soluble in DMSO.[5] When preparing solutions, add the solvent

to the solid slowly. Sonication may be required to fully dissolve the compound.[5]

General Hygiene: Avoid contact with skin and eyes.[3] Wash hands thoroughly after handling

and before breaks.[2][3]

Storage Conditions:

Form
Storage
Temperature

Duration Additional Notes

Powder -20°C 3 years

Keep away from direct

sunlight and moisture.

[5]

In Solvent -80°C 1 year

Keep container tightly

sealed and properly

labeled.[4][5]

Disposal Plan
Dispose of urolithin M6 and any contaminated materials in accordance with local, state, and

federal regulations.

Waste Disposal Steps:
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Collection: Collect waste urolithin M6 (solid or in solution) and contaminated disposables

(e.g., pipette tips, tubes) in a designated, sealed, and properly labeled hazardous waste

container.

Labeling: Clearly label the waste container with the chemical name and any associated

hazards.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for pickup and disposal by a licensed chemical waste management

company. Do not dispose of down the drain.[3]

Experimental Workflow for Handling Urolithin M6
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Caption: Workflow for the safe handling of urolithin M6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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